2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid

Catalog No.
S7013696
CAS No.
M.F
C12H12N2O5
M. Wt
264.23 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acet...

Product Name

2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid

IUPAC Name

2-[[2-(3-oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid

Molecular Formula

C12H12N2O5

Molecular Weight

264.23 g/mol

InChI

InChI=1S/C12H12N2O5/c15-10(13-5-12(17)18)6-14-8-3-1-2-4-9(8)19-7-11(14)16/h1-4H,5-7H2,(H,13,15)(H,17,18)

InChI Key

BMTKAQZZABUUTR-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)N(C2=CC=CC=C2O1)CC(=O)NCC(=O)O

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

2

Exact Mass

264.07462149 g/mol

Monoisotopic Mass

264.07462149 g/mol

Heavy Atom Count

19

Dates

Last modified: 08-26-2023

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